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Compound of Interest

Compound Name: Bizine

Cat. No.: B1473834

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and experimental use of
Bizine dihydrochloride, a potent and selective inhibitor of Lysine-Specific Demethylase 1
(LSD1).

Physicochemical and Solubility Data

Bizine dihydrochloride is a phenelzine analogue that acts as a potent inhibitor of LSD1 with a
Ki of 59 nM.[1] It has been shown to modulate histone methylation in cancer cells and exhibit
neuroprotective effects.[1][2]
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Property Value Source
Molecular Formula C1sH25CI2NsO AOBIOUS
Molecular Weight 370.32 g/mol AOBIOUS

CAS Number 1808112-57-3 MedchemExpress
Appearance White to off-white solid MedchemExpress
Purity 298% by HPLC AOBIOUS

N DMSO: 100 mg/mL (270.04
Solubility ] o MedchemExpress
mM) (requires sonication)
) 4°C, sealed, away from
Storage (Solid) MedchemExpress

moisture

Storage (Stock Solution)

-20°C for 1 month; -80°C for 6
months (sealed, away from

moisture)

[1]

Experimental Preparation
Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution of Bizine dihydrochloride for subsequent

dilution to working concentrations for in vitro experiments.

Materials:

Vortex mixer

Sterile microcentrifuge tubes

Calibrated analytical balance

Bizine dihydrochloride powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.medchemexpress.com/bizine-di-hydrochloride.html
https://www.benchchem.com/product/b1473834?utm_src=pdf-body
https://www.benchchem.com/product/b1473834?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1473834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Sonicator (optional)
o Sterile, filtered pipette tips
Protocol:

e Weighing: Accurately weigh the desired amount of Bizine dihydrochloride powder in a sterile
microcentrifuge tube under aseptic conditions (e.g., in a laminar flow hood).

» Dissolution: Add the calculated volume of sterile DMSO to achieve the desired stock
concentration (e.g., 10 mM or 50 mM). To prepare 1 mL of a 10 mM stock solution, add 3.70
mg of Bizine dihydrochloride to 1 mL of DMSO.

e Mixing: Vortex the tube thoroughly to dissolve the compound. If necessary, use a sonicator to
aid dissolution.[1]

» Aliquoting and Storage: Aliquot the stock solution into single-use sterile microcentrifuge
tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term
storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1]
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Western Blot Workflow
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LSD1 Signaling Pathway in Cancer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]

o 2. Aselective phenelzine analogue inhibitor of histone demethylase LSD1 - PubMed
[pubmed.ncbi.nim.nih.gov]
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[https://www.benchchem.com/product/b1473834#how-to-prepare-bizine-dihydrochloride-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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